Cas no 771499-51-5 (2-({3-(2-methoxyphenyl)methyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)acetic acid)

• Product Name: 2-({3-(2-methoxyphenyl)methyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)acetic acid
• CAS No: 771499-51-5
• MF: C₁₈H₁₆N₂O₄S
• MW: 356.395643234253
• CID: 3107810
• PubChem ID: 2090932
• Update Time: 2025-05-26

2-({3-(2-methoxyphenyl)methyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• {[3-(2-methoxybenzyl)-4-oxo-3,4-dihydroquinazolin-2-yl]thio}acetic acid
• 2-({3-(2-methoxyphenyl)methyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)acetic acid
• CS-0224434
• ({3-[(2-methoxyphenyl)methyl]-4-oxoquinazolin-2-yl}sulfanyl)acetic acid
• 2-({3-[(2-methoxyphenyl)methyl]-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)aceticacid
• AKOS005198723
• 771499-51-5
• EN300-11937
• 2-[3-[(2-methoxyphenyl)methyl]-4-oxoquinazolin-2-yl]sulfanylacetic acid
• 2-((3-[(2-Methoxyphenyl)methyl]-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl)acetic acid
• G36240
• C18H16N2O4S
• Z55903678
• 2-({3-[(2-methoxyphenyl)methyl]-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)acetic acid

• Inchi： 1S/C18H16N2O4S/c1-24-15-9-5-2-6-12(15)10-20-17(23)13-7-3-4-8-14(13)19-18(20)25-11-16(21)22/h2-9H,10-11H2,1H3,(H,21,22)
• InChI Key： IAOHSOLPIVDWSR-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2C=CC=CC=2C(N1CC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 356.08307817g/mol
• Monoisotopic Mass: 356.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-({3-(2-methoxyphenyl)methyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)acetic acid

Professional Introduction to 2-({3-(2-methoxyphenyl)methyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)acetic Acid (CAS No. 771499-51-5)

2-({3-(2-methoxyphenyl)methyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)acetic acid, identified by its CAS number 771499-51-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in drug discovery and pharmacological research.

The molecular structure of this compound features a quinazoline core, which is a well-known scaffold in medicinal chemistry. Quinazoline derivatives have been extensively explored for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of a 2-methoxyphenyl group and a sulfanyl moiety further enhances the compound's potential biological relevance. These functional groups are known to contribute to the molecule's interactions with biological targets, thereby influencing its pharmacological profile.

In recent years, there has been growing interest in quinazoline derivatives as potential therapeutic agents. Specifically, modifications at the 3-position of the quinazoline ring have been shown to modulate the biological activity of these compounds significantly. The introduction of a methyl group at this position, as seen in this compound, is particularly noteworthy. This modification can alter the electronic properties of the molecule, thereby affecting its binding affinity to biological targets.

The sulfanyl group in the compound's structure is another key feature that contributes to its potential biological activity. Sulfanyl groups are known to participate in various chemical reactions and can form hydrogen bonds with biological molecules. This property makes them valuable in designing molecules that can interact with biological targets in a specific manner. The combination of these functional groups in 2-({3-(2-methoxyphenyl)methyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)acetic acid suggests that it may exhibit unique pharmacological properties.

Recent studies have demonstrated that quinazoline derivatives can exhibit potent inhibitory effects on various enzymes and receptors involved in cancer progression. For instance, some quinazoline-based compounds have been shown to inhibit kinases that are overexpressed in cancer cells, leading to their use as anticancer agents. The presence of a 4-oxo group in the quinazoline core of this compound may contribute to its ability to interact with such kinases.

The acetic acid moiety at one end of the molecule provides an additional site for potential interactions with biological targets. Acetic acid derivatives are known to be involved in various metabolic pathways and can act as signaling molecules or modulators of enzyme activity. In the context of this compound, the acetic acid group may play a role in modulating the overall pharmacological activity by influencing how the molecule interacts with biological systems.

In addition to its potential anticancer applications, 2-({3-(2-methoxyphenyl)methyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)acetic acid may also have other therapeutic uses. For example, its structural features suggest that it could interact with inflammatory pathways and potentially be developed into an anti-inflammatory agent. The sulfanyl group, in particular, is known to be involved in various inflammatory responses and could be a key factor in mediating such interactions.

The synthesis of this compound involves multiple steps and requires careful optimization to ensure high yield and purity. The incorporation of the quinazoline core requires specialized synthetic techniques that are well-established in organic chemistry. However, the presence of multiple functional groups makes the synthesis more complex and necessitates rigorous purification protocols.

Evaluation of the pharmacological activity of 2-({3-(2-methoxyphenyl)methyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)acetic acid typically involves both in vitro and in vivo studies. In vitro studies can provide initial insights into the compound's interactions with biological targets such as enzymes and receptors. These studies often involve enzyme inhibition assays or receptor binding assays to determine how effectively the compound interacts with its target molecules.

In vivo studies are essential for assessing the overall pharmacological activity and safety profile of a compound. These studies often involve administering the compound to animal models and observing its effects on various physiological parameters. The results from these studies can provide valuable information about the potential therapeutic applications of the compound.

The development of new drugs is a complex process that involves extensive research and testing before a compound can be approved for clinical use. 2-({3-(2-methoxyphenyl)methyl-4-oxo-3,4-dihydroquinazolin-2-yl}sulfanyl)acetic acid represents an interesting lead compound that warrants further investigation. Its unique structural features and potential biological activities make it a promising candidate for future drug development efforts.

In conclusion, 2-{3-(2-methoxyphenyl)methyl-4-oxo--3,4--dihydroquinazolin--2--yarylsulfanyl}acetic acid (CAS No.<gg771499- 51- 5g>g>) is a compound with significant potential in chemical and biomedical research. Its structural complexity and functional groups make it an attractive candidate for further study aimed at developing new therapeutic agents.